Cas no 1227592-56-4 (6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile
• CAS No: 1227592-56-4
• MF: C₁₃H₈F₂N₂
• MW: 230.212829589844
• CID: 4913745
• Update Time: 2025-05-24

6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile
• 6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8F2N2/c14-11-4-2-1-3-9(11)10-5-6-13(15)17-12(10)7-8-16/h1-6H,7H2
• InChI Key： CRFPQVYSAZLDIB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=C(N=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile

6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile: A Comprehensive Overview

6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile is a highly specialized organic compound with the CAS number 1227592-56-4. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a pyridine ring substituted with fluorine atoms at specific positions, along with an acetonitrile group, making it a versatile building block for various chemical reactions.

The synthesis of 6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile involves a series of intricate organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and consistency. Its structure, characterized by the presence of electron-withdrawing groups like fluorine and cyano, imparts unique electronic properties that are highly desirable in drug design and material synthesis.

One of the most notable applications of 6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile is in the development of novel pharmaceutical agents. Researchers have explored its potential as a lead compound in the design of kinase inhibitors and other enzyme-targeting drugs. The fluorine atoms in the molecule contribute to its lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins effectively.

Moreover, 6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile has shown promise in the field of materials science, particularly in the synthesis of advanced polymers and organic semiconductors. Its electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have demonstrated that incorporating this compound into polymer frameworks can significantly improve their electrical conductivity and stability under various environmental conditions.

The structural versatility of 6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile also makes it a valuable reagent in organic synthesis. Its ability to undergo various transformations, such as nucleophilic additions and cyclizations, has facilitated the construction of complex molecular architectures. This has led to its widespread use in academic research and industrial chemical processes.

In terms of safety and handling, 6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile must be treated with care due to its potential toxicity and reactivity. Proper protective equipment and ventilation systems should be employed during its synthesis and manipulation to ensure compliance with occupational health standards.

Looking ahead, the continued exploration of 6-Fluoro-3-(2-fluorophenyl)pyridine-2-acetonitrile is expected to yield further insights into its applications across diverse scientific domains. Its unique combination of structural features and functional groups positions it as a key compound in advancing both medicinal chemistry and materials science research.